Cas no 1185304-06-6 (2-(4-Methyl-piperazin-1-yl)-2-phenyl-ethylamine trihydrochloride)

• Product Name: 2-(4-Methyl-piperazin-1-yl)-2-phenyl-ethylamine trihydrochloride
• CAS No: 1185304-06-6
• MF: C₁₃H₂₄Cl₃N₃
• MW: 328.708760261536
• CID: 1068380
• PubChem ID: 45075168
• Update Time: 2025-04-20

2-(4-Methyl-piperazin-1-yl)-2-phenyl-ethylamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-piperazin-1-yl)-2-phenyl-ethylamine trihydrochloride
• 2-(4-methylpiperazin-1-yl)-2-phenylethanamine trihydrochloride
• 2-(4-Methyl-piperazin-1-yl)-2-phenyl-ethylaminetrihydrochloride
• AKOS015845290
• 1185304-06-6
• 2-(4-methylpiperazin-1-yl)-2-phenylethanamine;trihydrochloride

• MDL： MFCD09037372
• Inchi： 1S/C13H21N3.3ClH/c1-15-7-9-16(10-8-15)13(11-14)12-5-3-2-4-6-12;;;/h2-6,13H,7-11,14H2,1H3;3*1H
• InChI Key： CZGALVMMCDVPFR-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CCN(C)CC1)C(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 327.103581g/mol
• Monoisotopic Mass: 327.103581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų